Cas no 1406545-67-2 (3-Fluoro-4'-propyl-biphenyl-4-carboxylic acid)

• Product Name: 3-Fluoro-4'-propyl-biphenyl-4-carboxylic acid
• CAS No: 1406545-67-2
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• CID: 2194313
• Update Time: 2023-08-07

3-Fluoro-4'-propyl-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4’-propyl-biphenyl-4-carboxylic acid
• 2-fluoro-4-(4-propylphenyl)benzoic acid
• 3-Fluoro-4'-propyl-biphenyl-4-carboxylic acid

• Inchi： 1S/C16H15FO2/c1-2-3-11-4-6-12(7-5-11)13-8-9-14(16(18)19)15(17)10-13/h4-10H,2-3H2,1H3,(H,18,19)
• InChI Key： AZYZKYPDALLVOK-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 37.3